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Compound of Interest

Compound Name: Monohexyl pimelate

Cat. No.: B15379531

Essential Safety and Handling Guide for
Monohexyl Pimelate

This guide provides crucial safety and logistical information for the handling and disposal of
Monohexyl pimelate. It is intended for laboratory personnel, including researchers, scientists,
and professionals in drug development, to ensure safe operational procedures.

Chemical Identifier: Monohexyl pimelate Formula: C13H2404 Molecular Weight: 244.33
g/mol CAS Number: Not available. For safety guidance, refer to the parent compound, Pimelic
Acid (CAS: 111-16-0), and related dicarboxylic acid monoesters.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for Monohexyl pimelate is not readily available, the
hazard profile can be inferred from its parent compound, Pimelic Acid, and general knowledge
of dicarboxylic acid monoesters. Pimelic acid is known to cause serious eye irritation and may
cause respiratory irritation[1][2]. Esters, while generally of low toxicity, can be irritating to the
skin and eyes[3]. Therefore, it is prudent to handle Monohexyl pimelate with appropriate
precautions to mitigate these potential risks.

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required for
handling Monohexyl pimelate to minimize exposure and ensure personal safety.
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Body Part PPE Item Material/Standard Rationale
To protect against skin
contact and potential
. Chemical-resistant Nitrile or Neoprene irritation. These
gloves materials offer good
resistance to a range
of chemicals.[4][5]
Safety glasses with To protect eyes from
Eyes side s-hields or ANSI 287.1 compliant splashes and aerqsols
chemical splash that can cause serious
goggles irritation.[4][6]
To be worn in addition
to safety glasses or
Face Face shield - goggles when there is
a significant risk of
splashing.[4][5]
To protect skin and
Body Laboratory coat Standard personal clothing from

contamination.

Respiratory

Use in a well-
ventilated area or

chemical fume hood

To prevent inhalation
of any potential
vapors or aerosols,
which may cause
respiratory irritation.[2]

[7]

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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» Dispensing: Conduct all weighing and dispensing of Monohexyl pimelate in a well-
ventilated area or a chemical fume hood to minimize inhalation exposure.

e Manipulation: When performing reactions or other manipulations, use appropriate laboratory
glassware and equipment. Avoid generating dust or aerosols.

» Spills: In the event of a small spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate
the area and follow your institution's emergency procedures.

Disposal Plan:

» Waste Collection: All waste materials contaminated with Monohexyl pimelate, including
used gloves, absorbent materials, and empty containers, should be collected in a
designated, labeled hazardous waste container.

» Waste Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Do not pour down the drain[2]. Contact your institution's Environmental Health
and Safety (EHS) department for specific disposal procedures.

Logical Workflow for Handling Monohexyl Pimelate

The following diagram illustrates the step-by-step workflow for the safe handling of Monohexyl
pimelate, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Monohexyl pimelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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